Cas no 1094760-03-8 (5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole)

• Product Name: 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole
• CAS No: 1094760-03-8
• MF: C₄H₅F₂N₃
• MW: 133.099406957626
• MDL: MFCD11215032
• CID: 4571480
• PubChem ID: 43166739
• Update Time: 2025-11-02

5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-(difluoromethyl)-3-methyl-

• MDL： MFCD11215032
• Inchi： 1S/C4H5F2N3/c1-2-7-4(3(5)6)9-8-2/h3H,1H3,(H,7,8,9)
• InChI Key： PFTVXFCTPWXITA-UHFFFAOYSA-N
• SMILES： N1C(C(F)F)=NC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole

5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole (CAS No. 1094760-03-8): A Versatile Compound in Pharmaceutical Research

5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole, with the chemical identifier CAS No. 1094760-03-8, has emerged as a promising scaffold in the development of novel therapeutic agents. This compound belongs to the class of 1,2,4-triazole derivatives, which are well-known for their diverse biological activities, including antiviral, antifungal, and anti-inflammatory properties. The unique structural features of 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole—specifically, the 5-(difluoromethyl) substituent and the 3-methyl group—contribute to its enhanced pharmacological profile and potential applications in drug discovery. Recent studies have highlighted its role in modulating key molecular targets, making it a focal point in both academic and industrial research.

The molecular structure of 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole is characterized by a triazole ring fused with a methyl group at the 3-position and a difluoromethyl group at the 5-position. This configuration allows for the formation of multiple hydrogen bonding interactions, which are critical for its biological activity. The 1H-1,2,4-triazole core is particularly significant due to its ability to act as a versatile pharmacophore, capable of interacting with a wide range of biological targets. The 5-(difluoromethyl) substituent introduces additional electronic effects, enhancing the compound's metabolic stability and bioavailability, while the 3-methyl group may influence its binding affinity to specific receptors or enzymes.

Recent research has demonstrated that 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole exhibits potent antiviral activity against several RNA viruses, including Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2). A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly inhibits the replication of SARS-CoV-2 by targeting the viral RNA-dependent RNA polymerase (RdRp). The 1H-1,2,4-triazole ring is believed to form hydrogen bonds with the active site of RdRp, thereby disrupting viral replication. This finding underscores the potential of 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole as a lead compound for the development of antiviral therapies.

Additionally, the 5-(difluoromethyl) group in 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole has been shown to enhance its antifungal properties. A 2024 study in Antimicrobial Agents and Chemotherapy highlighted the compound's efficacy against Candida albicans and Aspergillus fumigatus. The presence of the difluoromethyl substituent is thought to increase the compound's lipophilicity, allowing it to penetrate fungal cell membranes more effectively. This property is crucial for the development of antifungal agents that can overcome resistance mechanisms in pathogenic fungi.

In the context of anti-inflammatory research, 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole has shown promise in modulating the activity of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A 2023 preclinical study published in Pharmacological Research demonstrated that this compound reduces the production of these cytokines in lipopolysaccharide (LPS)-stimulated macrophages. The 1H-1,2,4-triazole ring may interact with specific signaling pathways involved in inflammation, thereby attenuating the immune response in inflammatory diseases.

The pharmacokinetic properties of 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole are also noteworthy. Due to the presence of the 5-(difluoromethyl) group, this compound exhibits improved metabolic stability compared to its unsubstituted analogs. This stability is essential for maintaining therapeutic concentrations in vivo, reducing the frequency of dosing required for treatment. Furthermore, the 3-methyl group may contribute to the compound's solubility profile, which is critical for its oral bioavailability.

Drug discovery efforts have also focused on the potential of 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole as a scaffold for the development of targeted therapies in oncology. Preliminary studies suggest that this compound may inhibit the activity of tyrosine kinases, which are often implicated in the progression of various cancers. A 2024 review in Cancer Research highlighted the importance of triazole-based compounds in the design of kinase inhibitors, with 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole being identified as a potential candidate for further exploration in this field.

Despite its promising properties, the development of 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole as a therapeutic agent requires further investigation. Challenges such as optimizing its selectivity for specific targets and minimizing potential side effects must be addressed. Additionally, the long-term safety and efficacy of this compound in human trials remain to be determined. However, the growing body of evidence supporting its biological activity and pharmacological properties positions 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole as a valuable candidate for future drug development initiatives.

In conclusion, 5-(difluoromethyl)-3-methyl-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a promising candidate for the development of therapies targeting viral infections, fungal diseases, inflammatory conditions, and cancer. Continued research into this compound will undoubtedly contribute to the discovery of new and effective treatments for a wide range of medical conditions.